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Introduction

Reactive Blue 160 (RB 160) is a diazo reactive dye widely used in the textile industry.[1][2] Its

high water solubility, a result of multiple sulfonate groups, makes it effective for dyeing but also

poses a challenge for its removal from wastewater.[1] Accurate measurement of RB 160

concentration is crucial for process control, quality assurance, and environmental monitoring.

UV-Visible (UV-Vis) spectrophotometry is a simple, rapid, and cost-effective analytical

technique for quantifying colored compounds in solution.[1][3] This method is based on the

Beer-Lambert law, which establishes a linear relationship between the absorbance of light and

the concentration of the absorbing species.[4][5][6]

This application note provides a detailed protocol for determining the concentration of Reactive
Blue 160 in aqueous solutions using UV-Vis spectrophotometry.

Principle of the Method

The Beer-Lambert law is the fundamental principle behind this application.[5] The law states

that the absorbance of a solution is directly proportional to the concentration of the analyte and
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the path length of the light beam through the solution.[6][7] The relationship is expressed by the

equation:

A = εbc

Where:

A is the absorbance (unitless)

ε (epsilon) is the molar absorptivity coefficient (in L mol⁻¹ cm⁻¹), a constant specific to the

substance at a given wavelength.[4]

b is the path length of the cuvette (typically 1 cm).[8]

c is the concentration of the substance (in mol L⁻¹).

By measuring the absorbance of standard solutions with known concentrations, a calibration

curve can be constructed.[9][10] The concentration of an unknown sample can then be

determined by measuring its absorbance and interpolating the value from the calibration curve.

[10][11]

Experimental Protocol
1. Apparatus and Reagents

Apparatus:

UV-Vis Spectrophotometer (capable of scanning in the 400-800 nm range)

Matched quartz or plastic cuvettes (1 cm path length)[8][12]

Analytical balance

Volumetric flasks (e.g., 100 mL, 50 mL, 25 mL, 10 mL)

Pipettes and tips

Beakers
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Reagents:

Reactive Blue 160 (powder, analytical grade)

Deionized water (for preparing all solutions)

2. Determination of Maximum Absorbance Wavelength (λmax)

The first step is to determine the wavelength at which Reactive Blue 160 absorbs the most

light (λmax).

Prepare a dilute solution of RB 160 (e.g., 10 mg/L) in deionized water.

Blank the spectrophotometer using a cuvette filled with deionized water.

Scan the absorbance of the RB 160 solution across the visible spectrum (e.g., 400 nm to

800 nm).

Identify the λmax, which is the wavelength corresponding to the highest absorbance peak.

For Reactive Blue 160, the λmax is typically found in the range of 604-630 nm, with specific

values around 611 nm or 618 nm often reported, depending on dye purity and the

instrument.[1][12][13] All subsequent absorbance measurements should be performed at this

wavelength.[8]

3. Preparation of Standard Solutions

A series of standard solutions of known concentrations are required to generate a calibration

curve.[9][14]

Prepare a Stock Solution (e.g., 100 mg/L):

Accurately weigh 10.0 mg of Reactive Blue 160 powder.

Transfer it to a 100 mL volumetric flask.

Dissolve the powder in a small amount of deionized water and then fill the flask to the

mark with deionized water. Mix thoroughly.
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Perform Serial Dilutions:

Use the stock solution to prepare a series of standard solutions with decreasing

concentrations (e.g., 2, 4, 6, 8, 10 mg/L) via serial dilution.[9][11] For example, to prepare

10 mL of a 10 mg/L solution from the 100 mg/L stock, pipette 1 mL of the stock solution

into a 10 mL volumetric flask and dilute to the mark with deionized water.

4. Generation of the Calibration Curve

Set the spectrophotometer to the predetermined λmax for Reactive Blue 160.

Blank the instrument with deionized water.

Measure the absorbance of each standard solution, starting from the least concentrated.[9]

Rinse the cuvette with a small amount of the standard solution before filling it for the

measurement.[4]

Plot the data with absorbance on the y-axis and concentration (mg/L) on the x-axis.[9][10]

Perform a linear regression analysis on the data points. The resulting plot should be a

straight line that passes through the origin, and the coefficient of determination (R²) should

be close to 1.0 (ideally >0.99) to indicate a good linear fit.[10][13]

5. Measurement of Unknown Sample Concentration

Prepare the unknown sample. If necessary, dilute the sample with deionized water to ensure

its absorbance falls within the range of the calibration curve.

Measure the absorbance of the unknown sample at the same λmax.

Calculate the concentration of the unknown sample using the equation of the line from the

linear regression (y = mx + b), where 'y' is the measured absorbance, 'm' is the slope, and 'x'

is the concentration.[11] If the sample was diluted, remember to multiply the calculated

concentration by the dilution factor.

Data Presentation
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Table 1: Key Spectrophotometric Parameters for Reactive Blue 160

Parameter Value Reference

Chemical Formula C₃₈H₂₃Cl₂N₁₄Na₅O₁₈S₅ [15]

Molecular Weight 1309.9 g/mol [15]

Typical λmax Range 604 - 630 nm [1][13]

Solvent Deionized Water

Table 2: Example Calibration Curve Data

Concentration (mg/L) Absorbance at λmax (e.g., 611 nm)

0 (Blank) 0.000

2.0 0.115

4.0 0.230

6.0 0.345

8.0 0.460

10.0 0.575

Linear Regression y = 0.0575x

R² Value 0.9999

Visualizations
Experimental Workflow Diagram

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1244196/docs?utm_src=pdf-body#application-note-quantitative-analysis-of-reactive-blue-160-using-uv-vis-spectrophotometry
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Reactive-Blue-160
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Reactive-Blue-160
https://www.benchchem.com/es/product/b1582760
https://www.researchgate.net/publication/357882054_Treatment_of_CI_Reactive_Blue_160_by_ozonation_system
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1244196?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Prepare Stock Solution
(e.g., 100 mg/L RB160)

2. Create Standard Dilutions
(e.g., 2-10 mg/L)

3. Determine λmax
(Scan 400-800 nm)

4. Measure Absorbance
of Standards at λmax

5. Plot Calibration Curve
(Absorbance vs. Concentration)

7. Calculate Concentration
Using Calibration Curve

6. Measure Absorbance
of Unknown Sample

Final Concentration
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Caption: Workflow for RB160 concentration measurement.
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Caption: Factors influencing absorbance in Beer-Lambert law.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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